6-[5-(cyclopropanesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-(2-methoxyethyl)-9H-purine

• IUPAC Name: 6-(5-cyclopropylsulfonyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl)-9-(2-methoxyethyl)purine
• InChI: InChI=1S/C17H24N6O3S/c1-26-5-4-21-11-20-15-16(21)18-10-19-17(15)22-6-12-8-23(9-13(12)7-22)27(24,25)14-2-3-14/h10-14H,2-9H2,1H3
• InChI Key: GCKOCERJLAQKFR-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C=NC2=C1N=CN=C2N3CC4CN(CC4C3)S(=O)(=O)C5CC5
• Molecular Formula: C17H24N6O3S
• Molecular Weight: 392.5 g/mol
• CAS No.: 2640952-19-6

Description

6-[5-(Cyclopropanesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-(2-methoxyethyl)-9H-purine is a purine derivative characterized by a bicyclic octahydropyrrolo[3,4-c]pyrrole core fused with a purine moiety. The compound features a cyclopropanesulfonyl group at the 5-position of the pyrrolidine ring and a 2-methoxyethyl substituent at the 9-position of the purine.

Preparation Methods

Synthetic Routes and Reaction Conditions: : The synthesis of 6-[5-(cyclopropanesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-(2-methoxyethyl)-9H-purine likely involves multiple steps, each requiring specific reaction conditions and reagents.

• Cyclopropanesulfonylation: : A precursor containing a pyrrole ring could undergo a reaction with cyclopropanesulfonyl chloride, possibly in the presence of a base such as triethylamine, to introduce the cyclopropanesulfonyl group.

• Octahydro-pyrrolo[3,4-c]pyrrole formation: : This might be formed by a multi-step process starting from a suitable diene and involving a series of hydrogenations and cyclizations.

• Purine ring construction: : The construction of the purine ring typically involves the formation of an imidazole ring followed by its fusion with a pyrimidine ring. This could involve reagents such as formamidine derivatives and appropriate condensation agents.

• Introduction of the methoxyethyl group: : This final step could involve nucleophilic substitution reactions where a suitable purine derivative reacts with methoxyethyl halides under basic conditions.

Industrial Production Methods: : Scaling up the above methods for industrial production would require optimization of each step to ensure high yield and purity while minimizing the use of hazardous chemicals and maintaining cost-effectiveness. Techniques like continuous flow synthesis might be explored to enhance efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

• Oxidation: : The compound might undergo oxidation reactions, particularly at the purine ring or the cyclopropanesulfonyl group, using reagents like hydrogen peroxide or KMnO4.

• Reduction: : The compound could be reduced at various functional groups (e.g., cyclopropane ring) using reagents like lithium aluminum hydride (LAH).

• Substitution: : The compound might undergo various substitution reactions, particularly at the methoxyethyl or sulfonyl groups, using nucleophiles or electrophiles under suitable conditions.

Common Reagents and Conditions

• Oxidation: : Hydrogen peroxide, potassium permanganate (KMnO4), chromium trioxide (CrO3).

• Reduction: : Lithium aluminum hydride (LAH), sodium borohydride (NaBH4), catalytic hydrogenation.

• Substitution: : Alkyl halides, nucleophiles like sodium azide, or Grignard reagents under anhydrous conditions.

Major Products

• Oxidation: : Could lead to sulfonic acids, or nitro derivatives depending on the reagents.

• Reduction: : Could yield reduced purine analogs or cyclopropyl alcohols.

• Substitution: : Varied alkylated or sulfonated derivatives.

Scientific Research Applications

Chemistry

• Used as a building block in the synthesis of more complex organic molecules.

• Serves as a model compound to study reaction mechanisms involving sulfonyl and purine groups.

Biology and Medicine

• Potential therapeutic applications due to its structural similarity to known bioactive compounds, like purine analogs which are key in antiviral and anticancer therapies.

• Could be explored for its enzyme inhibition properties due to the purine moiety.

Industry

• Potential use in the development of new materials, especially in polymers and advanced composites.

• Applications in agricultural chemistry for the design of new pesticides or growth regulators.

Mechanism of Action

The exact mechanism of action for 6-[5-(cyclopropanesulfonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-(2-methoxyethyl)-9H-purine would depend on its target in biological systems.

• Molecular Targets and Pathways

  • Enzyme Inhibition: : As a purine derivative, it might inhibit enzymes involved in nucleotide synthesis or DNA replication.

  • Receptor Binding: : Could interact with purine receptors or other cell surface proteins, modulating cellular signaling pathways.

Comparison with Similar Compounds

Key Observations :

• Substituent Effects: The cyclopropanesulfonyl group in the target compound introduces a sulfonyl moiety with a cyclopropane ring, which may enhance metabolic stability compared to carbonyl-based substituents (e.g., thiazole or pyrazole derivatives).
• Molecular Weight : Analogues with bulkier substituents (e.g., imidazole-sulfonyl) exhibit higher molecular weights (~418 g/mol), while pyrazole-carbonyl derivatives are lighter (~410 g/mol). The target compound’s molecular weight is likely intermediate, depending on the cyclopropane-sulfonyl group’s contribution.

Commercial Availability and Pricing

Life Chemicals offers a thiazole-carbonyl analogue at varying prices based on quantity (e.g., $89.0 for 15 mg, scaling to $208.0 for 75 mg) . In contrast, the pyrazole-carbonyl analogue (CAS 2640898-36-6) is priced lower ($8–$11 per gram for related intermediates) .

Pharmacological and Physicochemical Properties

While direct pharmacological data for the target compound are absent, inferences can be drawn from its structural features:

• Solubility : The cyclopropanesulfonyl group may improve aqueous solubility compared to hydrophobic aromatic substituents (e.g., thiazole or pyrazole derivatives) due to its polar sulfonyl moiety .